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Lecirelin Efficacy in Rabbit Models

Rabbit does are induced ovulators, making them a key model for testing ovulation-inducing agents like

lecirelin.

Animal Model
Dosage
Range

Key Efficacy Findings Optimal Dose & Notes

Nulliparous Rabbit
Does (Hyplus

strain) [1] [2]

0.05 μg to
4.0 μg (IM)

Conception Rate: Ranged from
10.0% (0.05 μg) to 89.5% (1.5 μg). [1]

[2]

0.3 to 1.0 μg: Sufficient
for good reproductive

performance. [2]

Litter Size: The lowest number (6.64)

was at 0.1 μg. No statistical
differences for doses from 0.3 to 4.0

μg (9.06 to 10.29). [1]

≥ 2.0 μg: Associated

with occurrence of
abortions. [1] [2]

Lactating Rabbit
Does (Hyplus
strain) [1] [2]

0.05 μg to

4.0 μg (IM)

Conception Rate: Lowest (10.0%) at

0.05 μg. Significantly improved from
0.3 μg upwards. [1] [2]

0.3 to 1.0 μg: Sufficient

for good reproductive
performance. [2]

Litter Size: Generally higher than in
nulliparous does. Highest (10.73) at

4.0 μg. [1]

≥ 1.5 μg: Associated
with occurrence of

abortions. [1] [2]
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Detailed Experimental Protocol (Rabbit Study)

The following methodology was used in the rabbit studies cited above [1] [2]:

Animals: 295 crossbred female rabbits (Hyplus strain PS 19).

Synchronization: Six days before insemination, the light-dark cycle was set to 16 hours of light and 8
hours of dark. All does were subcutaneously injected with 25 IU of eCG (equine Chorionic

Gonadotropin) 48 hours before artificial insemination (AI).
Lecirelin Administration & Insemination: At the moment of AI, lecirelin was administered

intramuscularly at one of the specified doses.
Measured Outcomes: Conception rate, total number of kits per litter, number of stillborns per litter,

and abortion rate.

Lecirelin Efficacy in Cattle Models

Lecirelin has also been evaluated in cattle for synchronizing ovulation and treating ovarian pathologies.

Animal Model Dosage & Administration Key Efficacy Findings Comparative Efficacy

| Buffaloes (FTAI Protocol) [3] | Protocol: 50 μg (IM) on Day 0, then 25 μg (IM) on Day 9. AI performed 16

hours later. | Conception Rate: 50.0% (69/138). No significant difference from the Buserelin group. [3] |

Lecirelin is as efficient as Buserelin for synchronizing ovulation in a FTAI protocol. [3] | | Dairy Cows

(Follicular Cysts) [4] | 50 μg via Epidural vs. Intramuscular | Estrus Induction & Pregnancy Rates:

Significantly higher in the epidural group than the intramuscular group. [4] | Epidural administration

promoted better remission of cysts and improved reproductive parameters. [4] |

Detailed Experimental Protocol (Buffalo FTAI Study) [3]

Animals: 270 buffaloes, 45-60 days postpartum.

Ovulation Synchronization Protocol (GnRH/PGF2α/GnRH):
Day 0: Intramuscular administration of 50 μg lecirelin.

Day 7: Intramuscular administration of 15 mg of prostaglandin F2α (PGF2α).
Day 9: Intramuscular administration of 25 μg lecirelin.

Insemination: Fixed-time artificial insemination (FTAI) was performed 16 hours after the final
lecirelin injection.
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Pregnancy Diagnosis: Via ultrasonography 30 days after AI.

Mechanism of Action & Experimental Workflow

Lecirelin is a synthetic GnRH superanalogue. The following diagram illustrates its mechanism and a typical

experimental workflow for a Fixed-Time Artificial Insemination (FTAI) study, as seen in the buffalo model

[5] [3].
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Lecirelin Preclinical FTAI Workflow Mechanism of Action

Animal Preparation
(Postpartum Buffalo)

Lecirelin (50 µg, IM)
Stimulates LH/FSH surge

from pituitary

Synchronizes
Follicular Wave

PGF2α Injection
Induces luteolysis

Lecirelin (25 µg, IM)
Induces final ovulation

of mature follicle

Fixed-Time
Artificial Insemination

Outcome Assessment
(Conception Rate)

Lecirelin
(GnRH Agonist)

Anterior Pituitary
(Release of LH & FSH)

Binds to
GnRH Receptors

Ovarian Response
(1. Follicle Development
2. Ovulation Induction

3. Luteal Function)

LH / FSH Surge
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Click to download full resolution via product page

Diagram of Lecirelin's mechanism and typical FTAI protocol.

Key Research Gaps and Future Directions

The available preclinical data supports lecirelin's efficacy, but several areas require further investigation for

comprehensive drug development:

Dose-Response in Cattle: While effective in FTAI, more detailed dose-ranging studies in cattle for

various indications are needed [3].
Novel Administration Routes: The superior results of epidural administration for treating follicular

cysts suggest a promising alternative to intramuscular injection that warrants deeper mechanistic and
efficacy studies [4].

Comparative Pharmacodynamics: Direct, controlled studies comparing the LH-release potency and
duration of action of lecirelin against other common GnRH agonists (e.g., gonadorelin, buserelin)

across species are limited.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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